N-[1-(2,5-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea

• IUPAC Name: 1-[1-(2,5-dimethoxyphenyl)ethyl]-3-(furan-2-ylmethyl)thiourea
• InChI: InChI=1S/C16H20N2O3S/c1-11(14-9-12(19-2)6-7-15(14)20-3)18-16(22)17-10-13-5-4-8-21-13/h4-9,11H,10H2,1-3H3,(H2,17,18,22)
• InChI Key: OADBQMFKMOWJKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)OC)OC)NC(=S)NCC2=CC=CO2
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol

Description

N-[1-(2,5-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. It is a thiourea derivative and is also known as DMPEA-FT. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Scientific Research Applications

N-[1-(2,5-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antimicrobial activities. It has also been studied for its potential use as an analgesic and anti-inflammatory agent. In addition, N-[1-(2,5-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea has been investigated for its neuroprotective and anticonvulsant properties.

Mechanism of Action

The mechanism of action of N-[1-(2,5-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea is not fully understood. However, it has been suggested that the compound exerts its therapeutic effects by inhibiting various enzymes and pathways involved in the growth and proliferation of cancer cells, as well as by modulating the activity of neurotransmitters in the central nervous system.
Biochemical and Physiological Effects:
N-[1-(2,5-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth and proliferation of fungi and bacteria. It has also been shown to modulate the activity of neurotransmitters in the central nervous system, leading to its potential use as an analgesic and anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

N-[1-(2,5-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea has several advantages and limitations for lab experiments. One of the advantages is its potential use as a therapeutic agent for various diseases. However, one of the limitations is its toxicity, which makes it difficult to use in vivo. Another limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on N-[1-(2,5-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea. One direction is to further investigate its mechanism of action and optimize its therapeutic potential. Another direction is to investigate its potential use as an analgesic and anti-inflammatory agent. Additionally, further research is needed to investigate its potential use as a neuroprotective and anticonvulsant agent. Finally, future research could also focus on developing less toxic derivatives of N-[1-(2,5-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea for use in vivo.
In conclusion, N-[1-(2,5-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. It has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. Further research is needed to fully understand its therapeutic potential and develop less toxic derivatives for use in vivo.